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Introduction
FR-901235 is a recognized immunomodulatory agent known to restore lymphocyte proliferation

and delayed-type hypersensitivity.[1] Its derivative, 9-Demethyl FR-901235, is a naturally

occurring compound first isolated from the endophytic fungus Penicillium sp. JP-1, associated

with the mangrove plant Aegiceras corniculatum.[1][2] This derivative has garnered interest for

its potential antitumor activities.[1] This technical guide provides a comprehensive overview of

9-Demethyl FR-901235, presenting available data, outlining key experimental protocols for its

study, and postulating its mechanism of action through relevant signaling pathways.

Chemical and Physical Properties
Property 9-Demethyl FR-901235

Molecular Formula C₁₇H₁₄O₇

Molecular Weight 330.29 g/mol

CAS Number 1029520-85-1

Initial Source Penicillium sp.

Solubility Soluble in methanol or DMSO
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Biological Activity
While specific quantitative data comparing the bioactivity of 9-Demethyl FR-901235 and its

parent compound are not readily available in the public domain, the following table summarizes

their reported activities.

Compound
Reported
Immunomodulatory
Activity

Reported Antitumor
Activity

FR-901235

Restores normal mitogen-

induced lymphocyte

proliferation; Partially restores

impaired delayed-type

hypersensitivity.[1]

Not specified in available

literature.

9-Demethyl FR-901235
Not specified in available

literature.
Possesses antitumor activity.

Further research is required to quantify and compare the IC50 values for both

immunomodulatory and antitumor effects.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the study of 9-
Demethyl FR-901235.

Isolation and Purification of 9-Demethyl FR-901235 from
Penicillium sp.
This protocol is based on the initial isolation described by Lin et al. (2008).

Workflow for Isolation and Purification
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Caption: Workflow for the isolation and purification of 9-Demethyl FR-901235.
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Fermentation: Culture the endophytic fungus Penicillium sp. JP-1 in a suitable liquid medium

to promote the production of secondary metabolites.

Extraction: Separate the fungal mycelia from the fermentation broth. Extract both the mycelia

and the broth with an organic solvent such as ethyl acetate to obtain a crude extract.

Purification: Subject the crude extract to column chromatography using silica gel or other

suitable resins to separate the components. Further purify the fractions containing the target

compound using High-Performance Liquid Chromatography (HPLC) to yield pure 9-
Demethyl FR-901235.

Lymphocyte Proliferation Assay
This assay is used to assess the effect of the compound on immune cell proliferation.

Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood

using Ficoll-Paque density gradient centrifugation.

Cell Culture: Plate the PBMCs in a 96-well plate at a density of 1 x 10⁵ cells/well in complete

RPMI-1640 medium.

Treatment: Add various concentrations of 9-Demethyl FR-901235 or FR-901235 to the

wells. Include a positive control (e.g., phytohemagglutinin) and a negative control (vehicle).

Incubation: Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

Proliferation Measurement: Add a proliferation indicator such as BrdU or [³H]-thymidine to

the wells and incubate for an additional 18-24 hours. Measure the incorporation of the

indicator to determine the rate of cell proliferation.

Delayed-Type Hypersensitivity (DTH) Mouse Model
This in vivo assay evaluates the cell-mediated immune response.

Workflow for DTH Mouse Model
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Caption: Experimental workflow for the Delayed-Type Hypersensitivity (DTH) mouse model.

Sensitization (Day 0): Sensitize mice by injecting an antigen (e.g., sheep red blood cells)

emulsified in Complete Freund's Adjuvant into the footpad or subcutaneously.

Treatment (Days 0-6): Administer 9-Demethyl FR-901235, FR-901235, or a vehicle control

to the mice daily via a suitable route (e.g., intraperitoneal injection).

Challenge (Day 7): Elicit the DTH response by injecting the same antigen into the

contralateral footpad or ear.

Measurement (24-48 hours post-challenge): Measure the swelling of the challenged footpad

or ear using a caliper. The difference in swelling between the challenged and unchallenged

sites indicates the DTH response.

Potential Signaling Pathways
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The immunomodulatory effects of compounds like FR-901235 are often mediated through key

intracellular signaling pathways that regulate immune cell activation, proliferation, and cytokine

production. The Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-

κB) pathways are plausible targets for 9-Demethyl FR-901235.

MAPK Signaling Pathway
The MAPK pathway is a cascade of protein kinases that plays a crucial role in T-cell activation

and differentiation.
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Caption: Postulated modulation of the MAPK signaling pathway by 9-Demethyl FR-901235.

NF-κB Signaling Pathway
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The NF-κB pathway is a critical regulator of inflammatory responses and lymphocyte survival.
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Caption: Postulated modulation of the NF-κB signaling pathway by 9-Demethyl FR-901235.

Conclusion
9-Demethyl FR-901235 presents a promising avenue for research in immunomodulation and

oncology. Its structural relationship to the known immunomodulator FR-901235 and its reported
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antitumor activity warrant further investigation. The experimental protocols and potential

signaling pathways outlined in this guide provide a framework for future studies aimed at

elucidating the precise mechanism of action and therapeutic potential of this novel compound.

A critical next step will be to obtain and analyze quantitative data comparing the efficacy of 9-
Demethyl FR-901235 with its parent compound, FR-901235, to fully understand its potential as

a drug development candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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